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Compound of Interest

Compound Name: UAMC00039 dihydrochloride

Cat. No.: B10768900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
UAMC-00039 dihydrochloride is a potent and highly selective reversible, competitive inhibitor of

dipeptidyl peptidase II (DPP-II), with an IC50 of 0.48 nM.[1][2][3] Its selectivity for DPP-II is

significant when compared to other dipeptidyl peptidases such as DPP-IV, DPP-8, and DPP-9.

[3] DPP-II is implicated in the degradation of collagen and various proline-containing

neuropeptides.[2] The efficacy of UAMC-00039 in cell-based assays is contingent not only on

its enzymatic inhibitory potency but also on its stability in culture medium and its ability to

penetrate the cell membrane.[1] These application notes provide a summary of the known

stability of UAMC-00039 dihydrochloride in culture medium and detailed protocols for its

handling and use in a research setting.

Physicochemical Properties and Solubility
A summary of the physical and chemical properties of UAMC-00039 dihydrochloride is provided

below.
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Property Value Reference

Molecular Formula C₁₆H₂₄ClN₃O · 2HCl [2]

Molecular Weight 382.76 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥98% [2]

Solubility

Water (to 100 mM), DMSO (to

100 mM, and 14 mg/mL), PBS

(pH 7.2, 10 mg/mL), Ethanol (5

mg/mL), DMF (2 mg/mL)

[2]

Storage Store at -20°C [2]

Long-term Stability ≥ 4 years at -20°C [2]

Stability in Culture Medium
UAMC-00039 dihydrochloride has demonstrated good stability in standard cell culture

conditions. Experimental data indicates that the compound is stable for at least 48 hours at

37°C in both RPMI culture medium and a DPPII assay buffer (50 mM cacodylate buffer, pH

5.5).[1] The stability was assessed by monitoring its inhibitory capacity (IC₅₀) against DPPII

over time, which remained consistent.[1]

Parameter Condition Duration Result Reference

Compound

Stability

37°C in RPMI

medium
At least 48 hours Stable [1]

Compound

Stability

37°C in DPPII

assay buffer
At least 48 hours Stable [1]

Cellular Uptake and Activity
Studies have shown that UAMC-00039 can rapidly enter peripheral blood mononuclear cells

(PBMCs) within 1 minute, leading to a concentration-dependent inhibition of intracellular DPPII
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activity.[1] At concentrations of 1 and 100 µM, UAMC-00039 inhibits over 90% of DPPII activity

in both PBMC and U937 cells.[1]

Signaling Pathway
UAMC-00039 acts as a potent inhibitor of Dipeptidyl Peptidase II (DPP-II). DPP-II is a serine

exopeptidase that cleaves dipeptides from the N-terminus of polypeptides, with a preference

for those containing proline in the penultimate position. By inhibiting DPP-II, UAMC-00039

prevents the degradation of its substrates, which include various neuropeptides and collagen-

related peptides. This can lead to the modulation of downstream cellular processes that are

regulated by these substrates.

Simplified Signaling Pathway of UAMC-00039
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Caption: Simplified diagram of UAMC-00039 inhibiting DPP-II.

Experimental Protocols
Protocol 1: Preparation of UAMC-00039 Dihydrochloride
Stock Solution
This protocol describes the preparation of a stock solution of UAMC-00039 dihydrochloride,

which can be further diluted to working concentrations.

Materials:
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UAMC-00039 dihydrochloride powder

Dimethyl sulfoxide (DMSO) or sterile water

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Procedure:

Bring the UAMC-00039 dihydrochloride powder to room temperature.

Prepare a 10 mM stock solution by dissolving the appropriate amount of UAMC-00039 in

high-quality DMSO or sterile water. For example, to make 1 ml of a 10 mM stock, dissolve

0.38276 mg of the compound in 1 ml of solvent.

Vortex the solution thoroughly to ensure complete dissolution. Gentle warming or sonication

may be used to aid dissolution if necessary.[1]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[1]

Protocol 2: Assessment of UAMC-00039 Stability in Cell
Culture Medium
This protocol provides a method to confirm the stability of UAMC-00039 in a specific cell culture

medium over a desired time course.
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Workflow for Stability Assessment

Prepare 10 µM UAMC-00039
in Culture Medium

Incubate at 37°C, 5% CO₂

Collect Aliquots at
Time Points (0, 2, 8, 24, 48h)

Analyze Compound Integrity
(e.g., HPLC-MS)

Determine Percent
Remaining Compound
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Caption: Workflow for assessing small molecule stability in media.

Materials:

UAMC-00039 dihydrochloride stock solution (e.g., 10 mM in DMSO)

Cell culture medium of interest (e.g., DMEM, RPMI-1640) with or without serum

Sterile multi-well plates (e.g., 24-well)

Humidified incubator (37°C, 5% CO₂)

Analytical instrumentation (e.g., HPLC-MS)
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Procedure:

Prepare a working solution of UAMC-00039 at the desired final concentration (e.g., 10 µM)

by diluting the stock solution into the cell culture medium.[4]

Dispense 1 mL of the working solution into triplicate wells of a multi-well plate.[4]

Incubate the plate at 37°C in a humidified incubator with 5% CO₂.[4]

At designated time points (e.g., 0, 2, 8, 24, and 48 hours), collect an aliquot (e.g., 100 µL)

from each well.[4]

Immediately process the samples for analysis or store them at -80°C. Sample processing

may involve protein precipitation with cold acetonitrile containing an internal standard.[4]

Analyze the concentration of intact UAMC-00039 in each sample using a validated analytical

method such as HPLC-MS.

Calculate the percentage of UAMC-00039 remaining at each time point relative to the 0-hour

time point to determine its stability profile.

Troubleshooting and Considerations
Solubility Issues: If precipitation is observed upon dilution into aqueous media, consider

preparing a more diluted intermediate stock solution or using a co-solvent. Always prepare

fresh working solutions for each experiment.[5]

Adsorption to Plasticware: Small molecules can sometimes adsorb to plastic surfaces. To

mitigate this, consider using low-protein-binding plates and pipette tips.[4]

Media Components: Be aware that certain components in the culture medium could

potentially interact with the compound.[4][6] If instability is observed, testing in a simpler

buffer system (e.g., PBS) can help determine if media components are the cause.[4]

These application notes and protocols are intended to serve as a guide. Researchers should

optimize these procedures for their specific experimental systems and cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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